Cas no 197223-36-2 (2,3,5,6-Tetramethylphenylboronic Acid)

2,3,5,6-Tetramethylphenylboronic Acid Properties

Names and Identifiers

• (2,3,5,6-Tetramethylphenyl)boronic acid
• 2,3,5,6-Tetramethylphenylboronic acid
• 2,3,4,5-TETRAPHENYLCYCLOPENTA-2,4-DIENONE
• AKOS BRN-1011
• AB13270
• AKOS004113743
• XHA22336
• EN300-1262816
• MFCD03093882
• DTXSID90584122
• SY297900
• SCHEMBL1133146
• DB-015907
• Boronic acid, B-(2,3,5,6-tetramethylphenyl)-
• J-506882
• durylboronic Acid
• BS-21902
• 197223-36-2
• BCMVUEOVWMZJBS-UHFFFAOYSA-N
• CS-0175797
• +Expand

• MDL： MFCD03093882
• InChIKey： BCMVUEOVWMZJBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15BO2/c1-6-5-7(2)9(4)10(8(6)3)11(12)13/h5,12-13H,1-4H3
• SMILES： CC1=CC(=C(C)C(=C1C)B(O)O)C

Computed Properties

• Exact Mass: 178.11700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.117
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 0.60000
• PSA: 40.46000
• Refractive Index: 1.517
• Boiling Point: 351.2°C at 760 mmHg
• Melting Point: 145-148 °C (lit.)
• Flash Point: 166.2°C
• Color/Form: White crystals
• Solubility: Not determined
• Density: 1.04

2,3,5,6-Tetramethylphenylboronic Acid Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

2,3,5,6-Tetramethylphenylboronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%